Cas no 916574-87-3 (1-(Phenylsulphonyl)-4-methoxy-7-azaindole)

• Product Name: 1-(Phenylsulphonyl)-4-methoxy-7-azaindole
• CAS No: 916574-87-3
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 832938
• PubChem ID: 49758931
• Update Time: 2025-04-19

1-(Phenylsulphonyl)-4-methoxy-7-azaindole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 4-methoxy-1-(phenylsulfonyl)-
• 1-(PHENYLSULPHONYL)-4-METHOXY-7-AZAINDOLE
• 4-methoxy-1-(phenylsulfonyl)pyrrolo[2,3-b]pyridine
• SCHEMBL2086330
• 1-(phenylsulfonyl)-4-methoxy-7-azaindole
• 1-benzenesulfonyl-4-methoxy-7-azaindole
• 4-Methoxy-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 1-benzenesulfonyl-4-methoxy-1h-pyrrolo[2,3-b]pyridine
• CS-0004199
• 916574-87-3
• YDLCOYYLGDLUDX-UHFFFAOYSA-N
• AMY9365
• 1-(BENZENESULFONYL)-4-METHOXYPYRROLO[2,3-B]PYRIDINE
• 1-(Phenylsulphonyl)-4-methoxy-7-azaindole

• Inchi： 1S/C14H12N2O3S/c1-19-13-7-9-15-14-12(13)8-10-16(14)20(17,18)11-5-3-2-4-6-11/h2-10H,1H3
• InChI Key： YDLCOYYLGDLUDX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2=C(C=CN=C12)OC)(=O)=O

Computed Properties

• Exact Mass: 288.05700
• Monoisotopic Mass: 288.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.57000
• LogP: 3.36270